Cas no 1805129-37-6 (3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid
• CAS No: 1805129-37-6
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4847539
• Update Time: 2025-10-05

3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid

• Inchi： 1S/C7H4F2INO2/c8-5(9)4-1-3(7(12)13)2-11-6(4)10/h1-2,5H,(H,12,13)
• InChI Key： KLDYLUFWGFLIKF-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid

Recent Advances in the Application of 3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid (CAS: 1805129-37-6) in Chemical Biology and Pharmaceutical Research

3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid (CAS: 1805129-37-6) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. This compound's unique structural features, including the difluoromethyl and iodo substituents, make it a versatile building block for cross-coupling reactions and further functionalization. Recent studies have highlighted its potential in the design of kinase inhibitors and antimicrobial agents, underscoring its significance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a key intermediate to introduce the difluoromethyl group, which significantly enhanced the metabolic stability of the resulting inhibitors. The study reported a 40% improvement in pharmacokinetic properties compared to non-fluorinated analogs, suggesting its potential in developing next-generation BTK inhibitors for autoimmune diseases and B-cell malignancies.

In the field of antimicrobial research, a team from the University of Tokyo recently (2024) employed 3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid as a precursor for novel quorum sensing inhibitors. The iodine moiety facilitated efficient Sonogashira coupling reactions with various alkynes, yielding a library of compounds with potent activity against Pseudomonas aeruginosa biofilms. The lead compound from this series showed a 90% reduction in biofilm formation at sub-MIC concentrations, representing a promising strategy to combat antibiotic-resistant infections.

The compound's application in radiopharmaceuticals has also gained attention. A recent patent (WO2023124567) describes its use in the synthesis of ¹⁸F-labeled pyridine derivatives for positron emission tomography (PET) imaging. The difluoromethyl group serves as a convenient handle for radiofluorination, while the iodine atom allows for subsequent functionalization. This dual functionality positions 1805129-37-6 as a valuable tool in the development of novel diagnostic agents for neurological disorders.

From a synthetic chemistry perspective, several methodological advances have been reported in 2024 for the efficient production and derivatization of 3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid. A continuous flow chemistry approach published in Organic Process Research & Development achieved a 75% yield improvement over traditional batch methods, with significantly reduced reaction times. This technological advancement addresses previous scalability challenges and enhances the compound's accessibility for pharmaceutical development.

Looking forward, the unique properties of 3-(Difluoromethyl)-2-iodopyridine-5-carboxylic acid continue to inspire innovative applications across multiple therapeutic areas. Its combination of fluorine's beneficial effects on drug-like properties and the versatility of the iodine substituent for further modifications makes it particularly valuable in fragment-based drug discovery. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitors, expanding its potential impact on modern drug discovery paradigms.